- Preparation of triazolo[b]pyridine and triazolo[b]pyrazine derivatives as antitumor agents, China, , ,
Cas no 943845-23-6 ([1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile)
943845-23-6 structure
Product Name:[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile
CAS No:943845-23-6
MF:C7H4N4
MW:144.133460044861
MDL:MFCD22093011
CID:1084995
PubChem ID:59214223
Update Time:2024-10-25
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile
- MQDKIFOOGMKSPB-UHFFFAOYSA-N
- FCH1597791
- AX8266767
- DS-17095
- 943845-23-6
- DTXSID70731273
- DA-31804
- 1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile
- SCHEMBL259223
- MFCD22093011
- SY242416
- AKOS022183710
- CS-0102188
- [1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile
-
- MDL: MFCD22093011
- Inchi: 1S/C7H4N4/c8-3-6-1-2-7-9-5-10-11(7)4-6/h1-2,4-5H
- InChI Key: MQDKIFOOGMKSPB-UHFFFAOYSA-N
- SMILES: N#CC1=CN2C(=NC=N2)C=C1
Computed Properties
- Exact Mass: 144.043596145g/mol
- Monoisotopic Mass: 144.043596145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54
- XLogP3: 0.5
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CO736-50mg |
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile |
943845-23-6 | 95+% | 50mg |
149.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CO736-200mg |
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile |
943845-23-6 | 95+% | 200mg |
375.0CNY | 2021-07-12 | |
| Chemenu | CM255918-1g |
[1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile |
943845-23-6 | 95%+ | 1g |
$79 | 2024-07-19 | |
| Chemenu | CM255918-5g |
[1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile |
943845-23-6 | 95%+ | 5g |
$314 | 2024-07-19 | |
| abcr | AB334331-250 mg |
[1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile, 95%; . |
943845-23-6 | 95% | 250 mg |
€125.10 | 2023-07-19 | |
| abcr | AB334331-1 g |
[1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile, 95%; . |
943845-23-6 | 95% | 1 g |
€232.40 | 2023-07-19 | |
| abcr | AB334331-5 g |
[1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile, 95%; . |
943845-23-6 | 95% | 5 g |
€637.70 | 2023-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T896222-5g |
[1,2,4]Triazolo[1,5-a]pyridine-6-carbonitrile |
943845-23-6 | ≥95% | 5g |
4,263.30 | 2021-05-17 | |
| TRC | A897810-10mg |
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile |
943845-23-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A897810-50mg |
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile |
943845-23-6 | 50mg |
$ 115.00 | 2022-06-07 |
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dimethylformamide ; overnight, 130 °C; 130 °C → rt
1.2 Reagents: Pyridine , Hydroxylamine-O-sulfonic acid Solvents: Methanol ; cooled; overnight, rt
1.3 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water
1.2 Reagents: Pyridine , Hydroxylamine-O-sulfonic acid Solvents: Methanol ; cooled; overnight, rt
1.3 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Dimethylformamide ; overnight, rt → 130 °C
1.2 Reagents: Pyridine , Hydroxylamine-O-sulfonic acid Solvents: Methanol ; cooled; overnight, rt
1.2 Reagents: Pyridine , Hydroxylamine-O-sulfonic acid Solvents: Methanol ; cooled; overnight, rt
Reference
- Discovery of (S)-1-(1-(Imidazo[1,2-a]pyridin-6-yl)ethyl)-6-(1-methyl-1H-pyrazol-4-yl)-1H-[1,2,3]triazolo[4,5-b]pyrazine (Volitinib) as a Highly Potent and Selective Mesenchymal-Epithelial Transition Factor (c-Met) Inhibitor in Clinical Development for Treatment of Cancer, Journal of Medicinal Chemistry, 2014, 57(18), 7577-7589
Production Method 3
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride Solvents: Dimethylformamide , 1,4-Dioxane ; 0 - 5 °C; 10 min, < 20 °C; 48 h, 20 °C → 90 °C; cooled
Reference
- Preparation of amide containing heterobicyclic metalloprotease inhibitors, United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Pyridine , Hydroxylamine-O-sulfonic acid Solvents: Methanol ; cooled; overnight, rt
Reference
- Preparation of triazolopyrazine derivatives and analogs for use as c-MET kinase activity inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylformamide ; 23 h, 110 °C
Reference
- Preparation of oxadiazole compounds as S1P1 agonists, United States, , ,
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile Raw materials
- (dimethoxymethyl)dimethylamine
- 6-bromo-[1,2,4]triazolo[1,5-a]pyridine
- Methanimidamide, N'-(5-cyano-2-pyridinyl)-N-hydroxy-
- Methanimidamide, N'-(5-cyano-2-pyridinyl)-N,N-dimethyl-
- 6-aminopyridine-3-carbonitrile
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile Preparation Products
[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
943845-23-6 ([1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile) Related Products
- 69277-99-2(1,2,4triazolo1,5-apyridine-8-carbonitrile)
- 1075260-64-8(6-Ethenyl[1,2,4]triazolo[1,5-a]pyridine)
- 356560-82-2(6-Ethynyl-[1,2,4]triazolo[1,5-a]pyridine)
- 943894-99-3({[1,2,4]triazolo[1,5-a]pyridin-6-yl}methanamine)
- 4931-24-2(6-Methyl-[1,2,4]triazolo[1,5-a]pyridine)
- 1043903-19-0([1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid)
- 614750-81-1([1,2,4]Triazolo[1,5-a]pyridine-6-carbaldehyde)
- 4999-42-2(7-Methyl1,2,4triazolo1,5-apyridine)
- 1019024-64-6(1,2,4Triazolo4,3-apyridine-6-carbonitrile)
- 4931-18-4(8-Methyl-[1,2,4]triazolo[1,5-a]pyridine)
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